Cas no 2254096-97-2 (3'-O-[β-D-apiosyl-(1→6)-β-D-glucosyl]visamminol)

• Product Name: 3'-O-[β-D-apiosyl-(1→6)-β-D-glucosyl]visamminol
• CAS No: 2254096-97-2
• MF: C₂₆H₃₄O₁₄
• MW: 570.54
• CID: 5065512
• PubChem ID: 162642223
• Update Time: 2025-10-29

3'-O-[β-D-apiosyl-(1→6)-β-D-glucosyl]visamminol Chemical and Physical Properties

Names and Identifiers

• 3'-O-[β-D-apiosyl-(1→6)-β-D-glucosyl]visamminol
• G88866
• (2'S)-4'-O-beta-D-apiofuranosyl-(1-->6)-O-beta-D-glucopyranosylvisamminol
• A-D-apiofuranosyl-(1 inverted exclamation marku6)-O-
• 2254096-97-2
• (2S)-2-[2-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxypropan-2-yl]-4-hydroxy-7-methyl-2,3-dihydrofuro[3,2-g]chromen-5-one
• CS-0032744
• (2 inverted exclamation markaS)-4 inverted exclamation marka-O-
• A-D-glucopyranosylvisamminol
• HY-N5152
• Visammioside, 6''-O-apiosyl-

• Inchi： 1S/C26H34O14/c1-10-4-12(28)17-14(37-10)6-13-11(18(17)29)5-16(38-13)25(2,3)40-23-21(32)20(31)19(30)15(39-23)7-35-24-22(33)26(34,8-27)9-36-24/h4,6,15-16,19-24,27,29-34H,5,7-9H2,1-3H3/t15-,16+,19-,20+,21-,22+,23+,24-,26-/m1/s1
• InChI Key： CFTMTWKTNOCNND-HDXMIFIESA-N
• SMILES： C1[C@H](OC2C1=C(C1C(=O)C=C(C)OC=1C=2)O)C(C)(C)O[C@H]1[C@H](O)[C@H]([C@@H]([C@H](O1)CO[C@@H]1OC[C@@](O)([C@H]1O)CO)O)O

Computed Properties

• Exact Mass: 570.19485575g/mol
• Monoisotopic Mass: 570.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3'-O-[β-D-apiosyl-(1→6)-β-D-glucosyl]visamminol

3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol: A Comprehensive Overview

3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol, identified by the CAS registry number 2254096-97-2, is a complex glycoside compound with significant biological activity and potential therapeutic applications. This compound has garnered attention in recent years due to its unique structural features and promising pharmacological properties. In this article, we delve into the structural characteristics, biological activities, and potential applications of this compound, supported by the latest research findings.

The molecular structure of 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol is characterized by a visamminol backbone, which is a type of phenolic compound, substituted with a disaccharide moiety at the 3' position. The disaccharide consists of two sugar units: β-D-apiose and β-D-glucose, connected via a (1→6) glycosidic bond. This specific glycosylation pattern contributes to the compound's stability and bioavailability, making it a promising candidate for various biomedical applications.

Recent studies have highlighted the importance of glycosylation in modulating the pharmacokinetic properties of natural products. In the case of 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol, the presence of the apiose residue at the reducing end of the disaccharide has been shown to enhance its solubility and absorption in vivo. This finding underscores the role of glycosylation in optimizing the bioavailability of phenolic compounds, which is crucial for their therapeutic efficacy.

The biological activities of 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol have been extensively investigated in recent years. Experimental studies have demonstrated its potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Furthermore, this compound has shown significant anti-inflammatory properties, as evidenced by its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its antioxidant and anti-inflammatory effects, 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol has also been reported to exhibit anti-tumor activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and hepatocellular carcinoma cells, through mechanisms involving mitochondrial dysfunction and activation of caspase pathways. These findings suggest that this compound may serve as a potential lead for the development of novel anti-cancer agents.

The potential applications of 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol are not limited to pharmaceuticals; it also holds promise in the food and cosmetic industries due to its antioxidant properties. For instance, it could be used as a natural food preservative or as an ingredient in anti-aging cosmetics to combat oxidative stress-induced skin damage.

In conclusion, 3'-O-[β-D-Apiosyl-(1→6)-β-D-Glucosyl]Visamminol, with its unique structural features and diverse biological activities, represents a valuable natural product with significant potential for various applications. As research on this compound continues to advance, it is anticipated that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its role in biomedical research and development.